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Compound of Interest

2-Fluoro-3-methoxypyridine-4-
Compound Name:
sulfonamide

CAS No.: 2490406-11-4

Cat. No.: B2988614

Get Quote

Executive Summary

2-Fluoro-3-methoxypyridine-4-sulfonamide is a high-value pharmacophore intermediate,
primarily utilized in the development of kinase inhibitors (specifically PI3K/mTOR dual
inhibitors) and TRPV1 antagonists. Its structural architecture offers a trifecta of medicinal utility:
the 2-fluorine atom enhances metabolic stability and lipophilicity; the 3-methoxy group provides
solubility and acts as a hydrogen bond acceptor; and the 4-sulfonamide moiety serves as a
critical "hinge binder" or electrostatic anchor within ATP-binding pockets.

This guide addresses the "Build vs. Buy" decision matrix for this compound, as it is frequently
classified as a Custom Synthesis item rather than a bulk catalog commodity.

Part 1: Chemical Identity & Strategic Significance
Structural Specifications

o Target Molecule: 2-Fluoro-3-methoxypyridine-4-sulfonamide
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o Parent Scaffold (Precursor): 2-Fluoro-3-methoxypyridine[1]
o Parent CAS: (Crucial for procurement if synthesizing in-house)
e Molecular Formula: CeH7FN203S

» Key Bioisosterism: The sulfonamide group acts as a bioisostere for carboxylic acids,
maintaining hydrogen bonding networks while improving permeability and altering pKa.

Mechanistic Role in Drug Design

In kinase inhibitor design, the pyridine nitrogen typically interacts with the hinge region of the
kinase. The 4-sulfonamide extension allows the molecule to reach into the "back pocket" or
solvent-exposed regions, often forming critical H-bonds with residues like Asp or Glu. The 2-
fluoro substituent is electronically withdrawing, lowering the pKa of the pyridine nitrogen and
reducing oxidative metabolism at the 2-position (a common metabolic soft spot).

Part 2: Procurement Strategy (The "Buy" Protocol)

Because this specific sulfonamide is often not in stock as a bulk commodity, researchers must
choose between Custom Synthesis Procurement or In-House Derivatization.

Vendor Qualification Logic (DOT Visualization)

The following decision tree illustrates the sourcing logic to ensure project timelines are met
without compromising chemical integrity.
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Requirement: 2-Fluoro-3-methoxypyridine-4-sulfonamide

Check Commercial Databases
(Scifinder/Reaxys)

l

Direct Catalog Hit?

Yes No (High Budget/Low Time) No (Low Budget/High Skill)

Buy Precursor:
2-Fluoro-3-methoxypyridine
(CAS 163234-74-0)

Purchase Path A: Purchase Path B:

Direct Procurement Custom Synthesis (CRO)

Mandatory QC: '
1. 19F-NMR (Regioisomer check) Path C:
2. HPLC (>98%)

In-House Synthesis

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree. Due to the regio-sensitivity of pyridine substitution,
rigorous QC is required regardless of the source.

Critical Quality Control Parameters

When receiving this material (or its precursor), the Certificate of Analysis (CoA) must be

validated against these specific risks:
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Parameter Specification Scientific Rationale

Sulfonamides are polar;

removing minor impurities later
Purity (HPLC) >98.0% in a multi-step synthesis is

difficult due to "streaking” on

silica.

Critical: Verifies the fluorine

remains at position 2.
19F-NMR Single Peak Nucleophilic displacement of

fluorine is a common side

reaction during synthesis.

Confirm the 3-methoxy vs.

aromatic proton ratio to ensure

1H-NMR Integration Check ) )
no demethylation (conversion
to 3-hydroxy) occurred.
Sulfonamides can be
hygroscopic; excess water

Water Content <0.5% interferes with subsequent

coupling reactions (e.g., with

acyl chlorides).

Part 3: Synthetic Utilization (The "Make" Protocol)

If procurement leads to the precursor 2-Fluoro-3-methoxypyridine (CAS 163234-74-0), the
conversion to the sulfonamide relies on Directed Ortho Metalation (DoM). The 3-methoxy group
acts as a Directing Group (DG) to lithiate the 4-position.

Synthesis Workflow

Reaction Type: Directed Ortho Metalation followed by Sulfinylation and Amination.

e Lithiation: The 3-methoxy group directs the base (LDA) to the 4-position (ortho) rather than
the 6-position, due to chelation effects. The 2-position is blocked by Fluorine.[2]

e Quench: Sulfur dioxide (
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) is used to trap the lithiated species.

e Amination: The resulting sulfinate is converted to the sulfonamide.

Step-by-Step Protocol

Reagents:

Precursor: 2-Fluoro-3-methoxypyridine
o Base: Lithium Diisopropylamide (LDA)
e Solvent: Anhydrous THF

» Electrophile:

gas or
equivalent (DABSO)

e Aminating Agent: Hydroxylamine-O-sulfonic acid (HOSA) or NCS/NH40OH.
Procedure:

e Setup: Flame-dry a 3-neck flask under Argon. Add 2-Fluoro-3-methoxypyridine (1.0 eq) in
THF. Cool to -78°C.

o Metalation: Add LDA (1.2 eq) dropwise over 30 mins. Maintain temperature < -70°C. Note:
The 2-Fluoro group makes the ring susceptible to nucleophilic attack; keeping the
temperature low is vital to prevent defluorination.

o Equilibration: Stir for 1 hour at -78°C. The solution typically turns deep yellow/orange.
 Sulfinylation: Bubble dry

gas into the mixture or add DABSO. Warm to 0°C. The lithium sulfinate salt precipitates.

e Conversion:

o Method A (One-pot): Treat the sulfinate mixture with Sulfuryl Chloride (
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) to form the sulfonyl chloride, then quench with agueous Ammonia (

)

o Method B (Direct): Treat the sulfinate with Hydroxylamine-O-sulfonic acid (HOSA) and
Sodium Acetate in water/THF.

o Workup: Extract with Ethyl Acetate. The sulfonamide is polar; ensure thorough extraction.

Reaction Mechanism Visualization (DOT)
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Figure 2: Synthetic pathway via Directed Ortho Metalation (DoM). The 3-methoxy group is the
key directing element.

Part 4: Safety & Handling

o Fluorine Sensitivity: While the sulfonamide is stable, the 2-fluoro position is reactive toward
strong nucleophiles (amines, thiols) in basic conditions at elevated temperatures (

). Avoid using strong nucleophilic bases (like NaH) if the sulfonamide proton is being
alkylated; use carbonates (

) instead.
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 Solubility: The compound has moderate solubility in DMSO and DMF. It is sparingly soluble
in DCM. For biological assays, prepare stock solutions in DMSO (up to 50 mM).

» Storage: Store solid at -20°C. Hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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